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Compound of Interest

Compound Name: Vaccenic Acid Chloride

Cat. No.: B15548462

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds. While a specific Safety

Data Sheet (SDS) for Vaccenic Acid Chloride is not readily available, its chemical nature as

an acyl chloride allows for the extrapolation of safety and handling protocols from similar

compounds, such as Acetyl Chloride. Acyl chlorides are known to be corrosive, flammable, and

react violently with water.[1][2][3] Therefore, the following guidance is based on the established

safety profiles of analogous chemicals.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with handling Vaccenic Acid Chloride. This includes comprehensive protection for

the eyes, face, skin, and respiratory system.

Eye and Face Protection: Chemical splash goggles are mandatory.[4] For operations with a

higher risk of splashing, a face shield should be worn in addition to goggles to provide full

facial protection.[5][6]

Skin Protection: Chemical-resistant gloves are essential.[7] Given the corrosive nature of

acyl chlorides, gloves made of nitrile or butyl rubber are recommended.[6] A lab coat is the
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minimum requirement for body protection, and a chemical-resistant apron should be worn

over it, especially when handling larger quantities.[5][8]

Respiratory Protection: All handling of Vaccenic Acid Chloride should be conducted within

a certified chemical fume hood to minimize inhalation of corrosive vapors.[4][9] If there is a

risk of exposure exceeding permissible limits, a respirator with an appropriate cartridge for

organic vapors and acid gases should be used.[6][10]

Footwear: Closed-toe shoes are required at all times in the laboratory.[4]

Hazard and Safety Data Summary
The following table summarizes key quantitative data, using Acetyl Chloride as a reference for

Vaccenic Acid Chloride due to their similar chemical properties as acyl chlorides.

Property
Data (for Acetyl Chloride
as a proxy)

Citation(s)

Hazard Class
3 (Flammable Liquid), 8

(Corrosive)
[1]

Flash Point 5°C (40°F) [2][3]

Reactivity

Reacts violently with water,

alcohols, and strong bases.[1]

[2][10]

[1][2][10]

Primary Hazards

Highly flammable, causes

severe skin burns and eye

damage.[11]

[11]

Inhalation Hazard

Vapors are severely irritating to

the eyes and respiratory tract.

[2]

[2]

Combustion Products

Produces toxic and corrosive

fumes, including hydrogen

chloride.[2]

[2]
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Experimental Protocol: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is crucial for the safe handling and disposal of

Vaccenic Acid Chloride.

1. Preparation and Handling:

Pre-Handling Check: Before starting any work, ensure that all necessary PPE is available

and in good condition. Locate the nearest emergency eyewash station and safety shower.[5]

[12]

Ventilation: All manipulations of Vaccenic Acid Chloride must be performed inside a

properly functioning chemical fume hood.[4][9]

Ignition Sources: Due to its flammability, keep the chemical away from heat, sparks, open

flames, and hot surfaces.[2][11] Use non-sparking tools and ensure all equipment is properly

grounded to prevent static discharge.[2][11]

Dispensing: When transferring the liquid, use appropriate equipment to avoid splashes.

Always add the acyl chloride to the reaction mixture slowly. Never add water to an acyl

chloride, as this can cause a violent reaction.[4][9]

Storage: Store Vaccenic Acid Chloride in a tightly sealed, chemical-resistant container in a

cool, dry, and well-ventilated area, separate from incompatible materials such as water,

alcohols, and bases.[7][13]

2. Spill Management:

Immediate Action: In case of a spill, alert others in the vicinity.[4]

Small Spills: For small spills within a fume hood, use an inert absorbent material to contain

the spill.

Large Spills: For larger spills, evacuate the area and follow emergency procedures. Do not

attempt to clean up a large spill without appropriate training and equipment.

Water Contact: Do not use water to clean up spills, as this will lead to a violent reaction.[1]
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3. Disposal Plan:

Waste Collection: All waste containing Vaccenic Acid Chloride must be collected in a

designated, properly labeled, and sealed hazardous waste container.[14]

Container Management: Do not mix this waste with other chemical waste streams unless

compatibility has been confirmed.

Disposal Procedure: Dispose of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Empty containers should be handled as hazardous waste.[12]

Workflow for Safe Handling of Vaccenic Acid
Chloride
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Caption: Workflow for the safe handling of Vaccenic Acid Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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